Cas no 81114-06-9 (4-Pentenethioamide, N-phenyl-)

• Product name: 4-Pentenethioamide, N-phenyl-
• CAS No: 81114-06-9
• MF: C₁₁H₁₃NS
• MW: 191.29262
• CID: 704496
• PubChem ID: 12732071

4-Pentenethioamide, N-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4-Pentenethioamide, N-phenyl-
• N-phenylpent-4-enethioamide
• SCHEMBL11305552
• 81114-06-9
• DTXSID10508380

• Inchi： InChI=1S/C11H13NS/c1-2-3-9-11(13)12-10-7-5-4-6-8-10/h2,4-8H,1,3,9H2,(H,12,13)
• InChI Key： BGYKITJJFWGIRT-UHFFFAOYSA-N
• SMILES： C=CCCC(=S)NC1=CC=CC=C1

Computed Properties

• Exact Mass: 191.07687059g/mol
• Monoisotopic Mass: 191.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 44.1Ų

Additional information on 4-Pentenethioamide, N-phenyl-

测试